![molecular formula C17H21NO3 B2957568 1'-Isobutyrylspiro[chroman-2,4'-piperidin]-4-one CAS No. 887466-59-3](/img/structure/B2957568.png)
1'-Isobutyrylspiro[chroman-2,4'-piperidin]-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1'-Isobutyrylspiro[chroman-2,4'-piperidin]-4-one is a useful research compound. Its molecular formula is C17H21NO3 and its molecular weight is 287.359. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacophore Importance in Drug Development
The spiro[chromane-2,4'-piperidine]-4(3H)-one framework, including 1'-Isobutyrylspiro[chroman-2,4'-piperidin]-4-one, is a crucial pharmacophore in medicinal chemistry. It acts as a structural component in various drugs, drug candidates, and biochemical reagents. This review highlights significant progress in synthesizing derivatives of this compound, emphasizing their biological relevance and potential as new biologically active substances (Ghatpande et al., 2020).
Histamine Release Inhibition
Spiro[isochroman-piperidine] analogs, closely related to this compound, have been tested for inhibitory activity on histamine release from mast cells. The activity is mainly influenced by the lipophilicity of the 1'-substituent. The benzene moiety in the isochroman ring is essential for this activity (Yamato et al., 1981).
Central Nervous System Agent Potential
Compounds structurally similar to this compound have been synthesized as potential central nervous system agents. These include 1'-methyl-3-phenylspiro[isobenzofuran-1(3H),4'-piperidine] and derivatives, showing significant inhibition of tetrabenazine-induced ptosis. Modifications in the moieties influence the activity against central nervous system targets (Bauer et al., 1976).
Sigma Receptor Ligand Development
Several spiro[benzopyran-1,4'-piperidines] and spiro[benzofuran-1,4'-piperidines], structurally related to this compound, have been developed and evaluated for their binding properties to sigma(1) and sigma(2) receptors. Compounds with a cyano group in the spirocycle showed high sigma(1) receptor affinity and selectivity (Maier & Wünsch, 2002).
Acetyl-CoA Carboxylase Inhibition
Spiro[chroman-2,4'-piperidin]-4-one derivatives have been designed and tested for in vitro acetyl-CoA carboxylase (ACC) inhibitory activity. Several compounds exhibited potent ACC inhibitory activity, indicating potential applications in metabolic disease treatment (Shinde et al., 2009).
Mechanism of Action
Target of Action
It’s worth noting that piperidine derivatives, which this compound is a part of, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals .
Mode of Action
Piperidine derivatives are known to interact with their targets in various ways, leading to different biochemical changes .
Biochemical Pathways
Piperidine derivatives are known to affect various biochemical pathways .
Result of Action
Piperidine derivatives are known to have various biological activities .
Properties
IUPAC Name |
1'-(2-methylpropanoyl)spiro[3H-chromene-2,4'-piperidine]-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO3/c1-12(2)16(20)18-9-7-17(8-10-18)11-14(19)13-5-3-4-6-15(13)21-17/h3-6,12H,7-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSIHTRLOZHONNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)N1CCC2(CC1)CC(=O)C3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.